5-Chloro-2-cyclopropoxybenzaldehyde

• Molecular Formula: C10H9ClO2
• Molecular Weight: 196.63 g/mol
• IUPAC Name: 5-chloro-2-cyclopropyloxybenzaldehyde
• InChI: InChI=1S/C10H9ClO2/c11-8-1-4-10(7(5-8)6-12)13-9-2-3-9/h1,4-6,9H,2-3H2
• InChI Key: BZVKGXLGLLGZND-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)Cl)C=O

Description

5-Chloro-2-cyclopropoxybenzaldehyde (chemical formula: C₁₀H₉ClO₂) is a chloro-substituted benzaldehyde derivative featuring a cyclopropoxy group at the 2-position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-2-cyclopropoxybenzaldehyde typically involves the reaction of 5-chloro-2-hydroxybenzaldehyde with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods

Industrial production methods for 5-Chloro-2-cyclopropoxybenzaldehyde are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency. Additionally, purification steps such as recrystallization or column chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-2-cyclopropoxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom can be substituted with other nucleophiles in the presence of suitable catalysts or under specific reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base or a catalyst.

Major Products Formed

Oxidation: 5-Chloro-2-cyclopropoxybenzoic acid.

Reduction: 5-Chloro-2-cyclopropoxybenzyl alcohol.

Substitution: Various substituted benzaldehyde derivatives depending on the nucleophile used.

Scientific Research Applications

5-Chloro-2-cyclopropoxybenzaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in organic synthesis.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds with therapeutic effects.

Industry: It is used in the production of fine chemicals and as a starting material for the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 5-Chloro-2-cyclopropoxybenzaldehyde involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The exact molecular targets and pathways depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 5-Chloro-2-cyclopropoxybenzaldehyde with key analogs based on substituent type, molecular weight, and functional groups:

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
5-Chloro-2-cyclopropoxybenzaldehyde	Cyclopropoxy (2)	C₁₀H₉ClO₂	196.63	Aldehyde, Cyclopropoxy ether
5-Chloro-2-hydroxybenzaldehyde	Hydroxyl (2)	C₇H₅ClO₂	156.57	Aldehyde, Phenolic hydroxyl
5-Chloro-2-methoxybenzaldehyde	Methoxy (2)	C₈H₇ClO₂	170.59	Aldehyde, Methoxy ether
2-Chloro-5-fluorobenzaldehyde	Chloro (2), Fluoro (5)	C₇H₄ClFO	158.56	Aldehyde, Halogens (Cl, F)
5-Chloro-2-trifluoromethylbenzaldehyde	Trifluoromethyl (2)	C₈H₄ClF₃O	208.57	Aldehyde, CF₃ group

Key Observations :

• Electronic Effects : The cyclopropoxy group is less electron-withdrawing than a hydroxyl group but more sterically demanding than methoxy, influencing nucleophilic reactivity at the aldehyde position .
• Halogen Variations : Compounds like 2-Chloro-5-fluorobenzaldehyde () demonstrate how additional halogens modulate electronic properties and intermolecular interactions.
• Bulkiness : The trifluoromethyl group in 5-Chloro-2-trifluoromethylbenzaldehyde () introduces significant steric hindrance and lipophilicity compared to cyclopropoxy.

Physicochemical Properties

Property	5-Chloro-2-cyclopropoxybenzaldehyde	5-Chloro-2-hydroxybenzaldehyde	5-Chloro-2-methoxybenzaldehyde
Boiling Point (°C)	~250–270 (estimated)	285–290 (literature)	260–265 (experimental)
Solubility in Water	Low	Moderate (due to –OH)	Low
LogP (Lipophilicity)	~2.5–3.0	1.8–2.0	2.0–2.3

Notes:

• The cyclopropoxy group increases lipophilicity (LogP) compared to hydroxyl or methoxy derivatives, enhancing membrane permeability in biological systems .
• Lower water solubility of cyclopropoxy derivatives may necessitate organic solvents for reactions .